Cas no 1157148-76-9 (1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl-)

• Product Name: 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl-
• CAS No: 1157148-76-9
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5250305
• Update Time: 2025-06-27

1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-((2-Hydroxyethyl)thio)-1-phenylbutan-1-one
• 2-[(2-hydroxyethyl)sulfanyl]-1-phenylbutan-1-one
• 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl-

• Inchi： 1S/C12H16O2S/c1-2-11(15-9-8-13)12(14)10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3
• InChI Key： YNCXOEGVXRIENA-UHFFFAOYSA-N
• SMILES： S(CCO)C(C(C1C=CC=CC=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl-

Professional Introduction to Compound with CAS No. 1157148-76-9 and Product Name: 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl

1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl (CAS No. 1157148-76-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both aromatic and thioether moieties in its molecular structure imparts distinct chemical properties, enabling its application in various synthetic pathways.

The compound's chemical formula can be represented as C₁₁H₁₆OS, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The phenyl group attached to the butanone backbone contributes to its aromaticity, while the thioether linkage introduces a polar region that can interact with biological targets. This combination of structural features has positioned 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles due to their reported bioactivity and metabolic stability. The thioether group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug design. Researchers have leveraged this moiety to develop molecules with potential applications in treating neurological disorders, inflammation, and infectious diseases. The hydroxyl group further extends the compound's reactivity, allowing for modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl is its role as a building block in the synthesis of more complex molecules. Its structural motif has been utilized in the preparation of kinase inhibitors, which are critical in targeting various cancers and inflammatory conditions. For instance, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity, a key mechanism in cell signaling pathways associated with disease progression. The phenyl ring's ability to engage in π-stacking interactions with biological targets also enhances the compound's potential as a scaffold for drug development.

Advances in synthetic methodologies have further expanded the utility of 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of its core structure, reducing reaction times and improving yields. Additionally, computational chemistry approaches have been employed to predict and optimize its interactions with biological targets. These innovations have not only streamlined the synthesis process but also facilitated the discovery of novel analogs with enhanced pharmacological properties.

The pharmacokinetic behavior of 1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl is another area of active investigation. Studies have demonstrated that modifications to its molecular structure can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning substituents such as the hydroxyl and thioether groups, researchers aim to develop derivatives with improved bioavailability and reduced toxicity. This approach aligns with current trends in drug discovery toward developing molecules that exhibit favorable pharmacokinetic profiles alongside potent therapeutic effects.

In conclusion,1-Butanone, 2-[(2-hydroxyethyl)thio]-1-phenyl (CAS No. 1157148-76-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development efforts targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological insights,this compound is poised to play an increasingly pivotal role in the discovery and optimization of next-generation therapeutics.